Cas no 1164-81-4 (Pregn-4-ene-3,20-dione,4-chloro- (7CI,8CI,9CI))

• Product Name: Pregn-4-ene-3,20-dione,4-chloro- (7CI,8CI,9CI)
• CAS No: 1164-81-4
• MF: C₂₁H₂₉ClO₂
• MW: 348.906765699387
• CID: 149492
• PubChem ID: 101995
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,4-chloro- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,4-chloro- (7CI,8CI,9CI)
• (8S,9S,10R,13S,14S,17S)-17-acetyl-4-chloro-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 4-Chloropregn-4-ene-3,20-dione
• 4-Chloro-pregn-4-ene-3,20-dione
• 4-Chloroprogesterone
• 4-Chlor-pregn-4-en-3,20-dion
• 4-Chlor-progesterone
• AC1L2RXE
• BRN 3105722
• C14676
• Pregn-4-ene-3, 4-chloro-
• Pregn-4-ene-3,20-dione, 4-chloro-
• NSC 18308
• 4YY5150V7D
• Q27116042
• 4-Chlor-Progesteron
• NSC18308
• PROGESTERONE, 4-CHLORO-
• 1164-81-4
• UNII-4YY5150V7D
• 4-07-00-02399 (Beilstein Handbook Reference)
• NSC-18308
• DTXSID201306396
• CHEBI:34400

• Inchi： 1S/C21H29ClO2/c1-12(23)14-6-7-15-13-4-5-17-19(22)18(24)9-11-21(17,3)16(13)8-10-20(14,15)2/h13-16H,4-11H2,1-3H3/t13-,14+,15-,16-,20+,21+/m0/s1
• InChI Key： MSWUPHPHYAFBLX-QCGOMIHKSA-N
• SMILES： ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)=O

Computed Properties

• Exact Mass: 348.18577
• Monoisotopic Mass: 348.1856079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.29000